N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-4-(1H-pyrrol-1-yl)benzamide

• IUPAC Name: N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C23H20N4O2/c28-22-13-12-21(18-6-2-1-3-7-18)25-27(22)17-14-24-23(29)19-8-10-20(11-9-19)26-15-4-5-16-26/h1-13,15-16H,14,17H2,(H,24,29)
• InChI Key: MPFLXNDVRJTRTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol
• CAS No.: 1219842-68-8

Description

N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-4-(1H-pyrrol-1-yl)benzamide is a useful research compound. Its molecular formula is C23H20N4O2 and its molecular weight is 384.439. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

Research has shown that certain benzamide derivatives exhibit antiproliferative activity against human lung carcinoma cells. For instance, compounds structurally related to N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-4-(1H-pyrrol-1-yl)benzamide have demonstrated the ability to induce intrinsic apoptotic pathways by activating p53 and influencing TRAIL-inducing death pathways. This involves the upregulation of DR4 and DR5 death receptors and the activation of caspase-8 (Raffa et al., 2019).

Synthesis and Biological Evaluation

Studies have also focused on the synthesis and evaluation of benzamide derivatives, which are of interest in drug chemistry. These compounds, including ones similar to this compound, have been tested against various human enzymes, revealing potential for applications in medicinal chemistry due to their ability to bind nucleotide protein targets (Saeed et al., 2015).

Antiviral and Antimicrobial Activity

Moreover, certain benzamide-based compounds have been found to possess significant antiviral activities against strains like bird flu influenza H5N1. This research suggests the potential of these compounds, including those structurally related to this compound, in the development of antiviral drugs (Hebishy et al., 2020). Additionally, novel compounds synthesized with a similar structure have shown antimicrobial activity against various bacterial and fungal strains, indicating potential applications in treating infectious diseases (Desai et al., 2017).

Neuroleptic Potential

Some benzamide derivatives have been designed and synthesized as potential neuroleptics, demonstrating inhibitory effects on stereotyped behavior in animal models. This suggests the potential use of compounds like this compound in the treatment of psychotic disorders (Iwanami et al., 1981).